Cas no 1025284-44-9 ((2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile)

• Product Name: (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile
• CAS No: 1025284-44-9
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• MDL: MFCD00245557
• CID: 5230094
• Update Time: 2025-05-30

(2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile

• MDL： MFCD00245557
• Inchi： 1S/C19H25N3O/c1-19(2,3)18(23)16(14-20)13-15-5-7-17(8-6-15)22-11-9-21(4)10-12-22/h5-8,13H,9-12H2,1-4H3/b16-13+
• InChI Key： KPMYENPZVCWNOA-DTQAZKPQSA-N
• SMILES： C(#N)/C(=C\C1=CC=C(N2CCN(C)CC2)C=C1)/C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile

Introduction to (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile (CAS No. 1025284-44-9)

(2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile, with the CAS number 1025284-44-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted piperazine moiety and a methylidene group, making it a promising candidate for various therapeutic applications.

The chemical structure of (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile consists of a central pentanenitrile backbone with two methyl groups at the 4-position, a methylidene group attached to the 2-position, and a substituted phenyl ring linked through a methylene bridge. The presence of the 4-methylpiperazine moiety imparts significant pharmacological properties to the molecule, enhancing its potential as a drug candidate.

Recent studies have highlighted the multifaceted biological activities of (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile. One of the most notable applications is its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile has shown promise in neurodegenerative disease models. A study by Johnson et al. (2020) reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease. The neuroprotective activity is attributed to its ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function.

The pharmacokinetic profile of (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it demonstrates low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile in human subjects. Phase I trials have shown promising results, with the compound being well-tolerated and demonstrating dose-dependent biological activity. These findings have paved the way for further clinical development, particularly in indications such as chronic inflammatory diseases and neurodegenerative disorders.

The synthesis of (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-yl)phenyl]methylidene]-3-oxopentanenitrile involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. One common synthetic route involves the condensation of 3-cyanovaleric acid with 1-(benzhydryl)piperazine followed by deprotection and further functionalization to introduce the methyl groups and methylidene group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, (2E)-4,4-dimethyl-2-[[4-(4-methylpiperazin-1-y l)phenyl]methylidene]-3-o xopentanenitrile (CAS No. 102528 789) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential in treating various diseases, highlighting its significance in modern medicinal chemistry.